N-benzyl-4-methoxypiperidine-1-carboxamide

• IUPAC Name: N-benzyl-4-methoxypiperidine-1-carboxamide
• InChI: InChI=1S/C14H20N2O2/c1-18-13-7-9-16(10-8-13)14(17)15-11-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,15,17)
• InChI Key: IFUIHMADWISFRT-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-benzyl-4-methoxypiperidine-1-carboxamide, also known as BAM-15, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BAM-15 is a small molecule that is able to target and modulate the function of mitochondria, the organelles responsible for energy production in cells. In

Mechanism of Action

N-benzyl-4-methoxypiperidine-1-carboxamide works by targeting and modulating the function of mitochondria. It has been shown to increase the activity of the electron transport chain, which is responsible for the production of ATP, the molecule that provides energy to cells. N-benzyl-4-methoxypiperidine-1-carboxamide also increases the proton leak in mitochondria, which can lead to increased energy expenditure and improved metabolic function.
Biochemical and Physiological Effects:
N-benzyl-4-methoxypiperidine-1-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase ATP production, improve mitochondrial function, and enhance metabolic function. N-benzyl-4-methoxypiperidine-1-carboxamide has also been shown to have a protective effect on mitochondria, which may make it useful in the treatment of diseases that involve mitochondrial dysfunction.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-4-methoxypiperidine-1-carboxamide is that it is a small molecule that can easily penetrate cell membranes and target mitochondria. This makes it useful for studying mitochondrial function in vitro and in vivo. However, one limitation of N-benzyl-4-methoxypiperidine-1-carboxamide is that it can be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-benzyl-4-methoxypiperidine-1-carboxamide. One area of interest is its potential therapeutic use in the treatment of diseases that involve mitochondrial dysfunction, such as neurodegenerative disorders and metabolic diseases. Another area of interest is its potential to enhance exercise performance and improve metabolic function. Further research is needed to fully understand the mechanisms of action of N-benzyl-4-methoxypiperidine-1-carboxamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-benzyl-4-methoxypiperidine-1-carboxamide involves several steps, starting with the condensation of 4-methoxypiperidine-1-carboxylic acid with benzylamine to form N-benzyl-4-methoxypiperidine-1-carboxamide. This intermediate is then subjected to a series of reactions to produce the final product, N-benzyl-4-methoxypiperidine-1-carboxamide. The synthesis of N-benzyl-4-methoxypiperidine-1-carboxamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-benzyl-4-methoxypiperidine-1-carboxamide has been studied extensively in scientific research due to its potential therapeutic properties. It has been shown to have a protective effect on mitochondria, which may make it useful in the treatment of diseases that involve mitochondrial dysfunction, such as neurodegenerative disorders and metabolic diseases. N-benzyl-4-methoxypiperidine-1-carboxamide has also been investigated for its potential to enhance exercise performance and improve metabolic function.